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Cat. No.: B455584

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the chemical and physical properties of 4-[(4-
Bromophenoxy)methyl]benzoic acid, a molecule of significant interest in the fields of
medicinal chemistry and materials science. This document moves beyond a simple recitation of
facts to offer insights into its synthesis, reactivity, and potential applications, grounded in
established chemical principles.

Core Molecular Attributes

4-[(4-Bromophenoxy)methyl]benzoic acid is a bifunctional organic compound characterized
by a benzoic acid moiety linked to a bromophenoxy group through a methylene ether bridge.
This unique structural arrangement imparts a specific set of physicochemical properties that
make it a valuable intermediate in the synthesis of more complex molecules.
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Table 1: Fundamental Properties of 4-[(4-Bromophenoxy)methyl]benzoic acid and a
Positional Isomer

4-[(4- 3-[(4-
Property Bromophenoxy)methyl]be Bromophenoxy)methyl]be
nhzoic acid nzoic acid (Isomer)
CAS Number 364623-84-7 855749-65-4[1]
Molecular Formula C14H11BrOs C14H11BrOs[1]
Molecular Weight 307.14 g/mol 307.14 g/mol [1]
Computed XLogP3 Data not available 3.8[1]
Computed Topological Polar ,
Data not available 46.5 A?[1]
Surface Area
Computed Heavy Atom Count Data not available 18[1]
Computed Rotatable Bond )
Data not available 4[1]

Count

Note: Experimental data for the target compound is limited. Data for the 3-positional isomer
from PubChem is provided for estimation purposes, as these values are expected to be very
similar due to the conserved molecular formula and functional groups.

Synthesis and Mechanistic Considerations

The synthesis of 4-[(4-Bromophenoxy)methyl]benzoic acid can be logically approached
through a two-step process, beginning with the selective modification of a readily available
starting material, followed by the crucial ether linkage formation.

Step 1: Synthesis of 4-(Bromomethyl)benzoic acid

The initial and critical step is the benzylic bromination of 4-methylbenzoic acid (p-toluic acid).
This reaction proceeds via a free radical mechanism. The choice of N-Bromosuccinimide (NBS)
as the brominating agent is strategic; it provides a low, constant concentration of bromine in the
reaction mixture, which favors the desired benzylic substitution over electrophilic aromatic

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b455584/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-4-bromophenoxy-methyl-benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Bromophenoxy_methyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Bromophenoxy_methyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Bromophenoxy_methyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Bromophenoxy_methyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Bromophenoxy_methyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Bromophenoxy_methyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Bromophenoxy_methyl_benzoic-acid
https://www.benchchem.com/product/b455584/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-4-bromophenoxy-methyl-benzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b455584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

substitution on the benzene ring. A radical initiator, such as benzoyl peroxide, is required to
initiate the reaction.[2]

Experimental Protocol: Radical Bromination of 4-Methylbenzoic Acid[2]

e Reaction Setup: In a round-bottomed flask equipped with a reflux condenser and a magnetic
stirrer, combine 4-methylbenzoic acid, N-bromosuccinimide (1.1 equivalents), and a catalytic
amount of benzoyl peroxide in a suitable solvent like carbon tetrachloride or chlorobenzene.

[2]

o Reaction Execution: Heat the mixture to reflux with continuous stirring. The reaction progress
can be monitored by thin-layer chromatography (TLC).

o Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature and
then in an ice bath to precipitate the product.[2]

 Purification: Filter the crude product and wash with a non-polar solvent like hexane to
remove byproducts. Further purification can be achieved by recrystallization.[2]

Diagram 1: Synthesis of 4-(Bromomethyl)benzoic acid

4-Methylbenzoic acid E\I-Bromosuccinimide (NBSD Genzoyl Peroxide (InitiatorD [Chlorobenzene, Reﬂua
> ]4

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of the key intermediate.

Step 2: Williamson Ether Synthesis

With the activated benzylic bromide in hand, the formation of the ether linkage with 4-
bromophenol is achieved via the Williamson ether synthesis.[3][4] This reaction is a classic
example of an SN2 reaction, where the phenoxide ion, a potent nucleophile, displaces the
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bromide leaving group.[3] The generation of the phenoxide is typically accomplished by treating
4-bromophenol with a strong base, such as sodium hydroxide or potassium carbonate.

Experimental Protocol: Williamson Ether Synthesis[5]

e Phenoxide Formation: In a suitable solvent such as acetone or DMF, treat 4-bromophenol
with an equimolar amount of a base like potassium carbonate. Stir the mixture at room
temperature to ensure complete formation of the potassium 4-bromophenoxide.

o Ether Formation: To the phenoxide solution, add 4-(bromomethyl)benzoic acid. Heat the
reaction mixture to reflux and monitor its progress by TLC.

o Work-up and Isolation: After the reaction is complete, cool the mixture and remove the
solvent under reduced pressure. Dissolve the residue in water and acidify with a dilute acid
(e.g., HCI) to precipitate the carboxylic acid product.

 Purification: Collect the crude 4-[(4-Bromophenoxy)methyl]lbenzoic acid by filtration, wash
with water, and dry. Recrystallization from a suitable solvent system (e.g., ethanol/water) can
be employed for further purification.

Diagram 2: Williamson Ether Synthesis Workflow
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Caption: Workflow for the Williamson ether synthesis step.

Spectroscopic Characterization
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While specific spectra for 4-[(4-Bromophenoxy)methyl]benzoic acid are not readily available
in public databases, its structure can be unequivocally confirmed using a combination of
spectroscopic technigues. Below are the expected characteristic signals based on the analysis
of its constituent functional groups and related compounds.

Table 2: Predicted Spectroscopic Data for 4-[(4-Bromophenoxy)methyl]benzoic acid

Technique Expected Key Features

- A singlet for the methylene protons (-O-CHa2-

Ar) around 5.0-5.5 ppm. - A broad singlet for the
1H NMR carboxylic acid proton (>10 ppm). - Aromatic

protons exhibiting characteristic splitting

patterns for para-substituted rings.

- A signal for the methylene carbon (-O-CH2-Ar)

around 60-70 ppm. - A signal for the carboxylic
13C NMR . ;

acid carbon around 165-175 ppm. - Multiple

signals in the aromatic region (110-160 ppm).

- A broad O-H stretch from the carboxylic acid
(2500-3300 cm™1). - A strong C=0 stretch from
the carboxylic acid (1680-1710 cm~1). - C-O-C
stretching vibrations for the ether linkage (1200-
1300 cm~* and 1000-1100 cm™1). - C-Br stretch
in the fingerprint region.

IR Spectroscopy

- Amolecular ion peak (M*) corresponding to
the molecular weight. - A characteristic M+2
peak of nearly equal intensity due to the

Mass Spectrometry presence of the bromine isotope (7°Br and Br).
- Fragmentation patterns corresponding to the

loss of COOH, and cleavage of the ether bond.

Reactivity and Potential Applications

The dual functionality of 4-[(4-Bromophenoxy)methyl]benzoic acid makes it a versatile
building block in organic synthesis.
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o Carboxylic Acid Group: The carboxylic acid moiety can undergo standard transformations
such as esterification, amidation, and reduction to an alcohol. These reactions allow for the
introduction of diverse functional groups and the construction of larger molecular scaffolds.

e Bromophenyl Group: The bromine atom on the phenoxy ring is a key functional group for
cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig aminations. These
powerful carbon-carbon and carbon-nitrogen bond-forming reactions enable the synthesis of
complex biaryl and arylamine structures, which are prevalent in many pharmaceutical
agents.

Given these reactive handles, 4-[(4-Bromophenoxy)methyl]benzoic acid is a valuable
intermediate for the synthesis of:

e Pharmaceuticals: It serves as a scaffold for the development of novel anti-inflammatory and
analgesic drugs.[6]

e Polymers: It can be used as a monomer or a building block in the production of specialty
polymers, contributing to enhanced thermal and mechanical properties.[6]

Safety and Handling

As a brominated organic acid, 4-[(4-Bromophenoxy)methyl]benzoic acid should be handled
with appropriate safety precautions in a well-ventilated laboratory fume hood.

o Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and
a lab coat.

« Handling: Avoid inhalation of dust and contact with skin and eyes.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents and bases.

Conclusion

4-[(4-Bromophenoxy)methyl]benzoic acid is a strategically designed molecule with
significant potential as a synthetic intermediate. Its chemical properties, governed by the
interplay of the carboxylic acid and bromophenoxy functionalities, offer a rich landscape for
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chemical transformations. A thorough understanding of its synthesis, characterization, and

reactivity is paramount for researchers aiming to leverage this compound in the development of

novel pharmaceuticals and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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